(S)-tert-butyl (1-hydroxypent-4-en-2-yl)carbamate

• IUPAC Name: tert-butyl N-[(2S)-1-hydroxypent-4-en-2-yl]carbamate
• InChI: InChI=1S/C10H19NO3/c1-5-6-8(7-12)11-9(13)14-10(2,3)4/h5,8,12H,1,6-7H2,2-4H3,(H,11,13)/t8-/m0/s1
• InChI Key: ABDSMVSRKFOYMR-QMMMGPOBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC=C)CO
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CC=C)CO
• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol

Description

(S)-tert-butyl (1-hydroxypent-4-en-2-yl)carbamate, also known as (S)-1-hydroxypent-4-en-2-ylcarbamate, is a carbamate compound that is used in various scientific and industrial applications. It is a colorless, hygroscopic solid that is soluble in water and organic solvents. It has a molecular formula of C8H17NO3 and a molecular weight of 177.22 g/mol. As a carbamate, it is a derivative of an amide and an ester, and is related to other carbamates such as carbamoyl chloride and carbamic acid.

Scientific Research Applications

Isomorphous Crystal Structures and Chemical Synthesis

This compound and its derivatives have been explored for their roles in forming isomorphous crystal structures, which are crucial for understanding molecular interactions and designing materials with specific properties. For instance, the study by Baillargeon et al. (2017) presents new members of the isostructural family of compounds, highlighting the role of hydrogen and halogen bonds in crystal formation, which is significant for material science and molecular engineering (Baillargeon et al., 2017).

Intermediate in Natural Product Synthesis

Tang et al. (2014) describe the synthesis of a related compound as an intermediate in the production of jaspine B, a natural product with cytotoxic activity against human carcinoma cell lines. This research highlights the compound's role in synthesizing bioactive molecules, offering insights into developing new therapeutic agents (Tang et al., 2014).

Photocatalyzed Reactions

In another study, Wang et al. (2022) explored the use of a similar tert-butyl carbamate derivative in photoredox-catalyzed aminations, leading to the creation of 3-aminochromones under mild conditions. This work opens new avenues for synthesizing amino pyrimidines, showcasing the compound's utility in photocatalyzed reactions for organic synthesis (Wang et al., 2022).

Enzymatic Kinetic Resolution

The enzymatic kinetic resolution of tert-butyl 2-(1-hydroxyethyl)phenylcarbamate, as studied by Piovan et al. (2011), demonstrates the potential of carbamate compounds in producing chiral organoselenanes and organotelluranes. This process showcases the compound's relevance in asymmetric synthesis and the development of chiral molecules, which are valuable in various chemical and pharmaceutical applications (Piovan et al., 2011).